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Compound of Interest

Compound Name: Epoxyparvinolide

Cat. No.: B1180284

An In-depth Guide to the Molecular Characteristics, Potential Biological Activities, and
Associated Signaling Pathways of a Promising Sesquiterpenoid

Introduction

Epoxyparvinolide, a sesquiterpenoid natural product, presents a compelling subject for
investigation within the realms of chemical biology and drug development. Isolated from
medicinal plants such as Pogostemon parviflorus, this compound belongs to a class of
molecules renowned for their diverse and potent biological activities. This technical guide
provides a comprehensive summary of the known molecular properties of Epoxyparvinolide
and explores its potential therapeutic applications by examining the well-established biological
activities of the broader sesquiterpenoid class and extracts from its source organism.

Molecular Profile of Epoxyparvinolide

A precise understanding of a compound's molecular characteristics is fundamental to any drug
discovery endeavor. The chemical formula and molecular weight of Epoxyparvinolide are
foundational data points for dose calculations, analytical method development, and
interpretation of experimental results.

Property Value Source
Molecular Formula C15H2203 [11121[3]
Molecular Weight 250.33 g/mol [1][2]13]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1180284?utm_src=pdf-interest
https://www.benchchem.com/product/b1180284?utm_src=pdf-body
https://www.benchchem.com/product/b1180284?utm_src=pdf-body
https://www.benchchem.com/product/b1180284?utm_src=pdf-body
https://www.benchchem.com/product/b1180284?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11977367/
https://www.mdpi.com/1420-3049/27/8/2450
https://pubmed.ncbi.nlm.nih.gov/27453282/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11977367/
https://www.mdpi.com/1420-3049/27/8/2450
https://pubmed.ncbi.nlm.nih.gov/27453282/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Potential Biological Activities and Therapeutic
Indications

While specific experimental data on the biological activities of Epoxyparvinolide are limited in
the current scientific literature, valuable insights can be gleaned from studies on the extracts of
Pogostemon parviflorus and the well-documented activities of the sesquiterpenoid class of
compounds.

Insights from Pogostemon parviflorus Extracts

Pogostemon parviflorus, the plant source of Epoxyparvinolide, has been traditionally used in
medicine. Scientific investigations into its extracts have revealed promising biological activities.
Notably, ethanolic and ethyl acetate extracts of Pogostemon parviflorus leaves have
demonstrated significant antifungal and antidermatophytic properties.[4][5][6] These activities
are attributed to the presence of various phytochemicals, including triterpenes.[4][5] The
antifungal activity of these extracts suggests that Epoxyparvinolide may contribute to these
effects and could be a candidate for the development of novel antifungal agents.

Broader Context of Sesquiterpenoid Activity

Sesquiterpenoids, the chemical class to which Epoxyparvinolide belongs, are widely
recognized for their diverse pharmacological effects, particularly in the areas of oncology and
inflammation.

Anti-Cancer Potential: Numerous sesquiterpene lactones have been shown to exhibit potent
anticancer properties.[1] These compounds can modulate key signaling pathways involved in
cancer progression, including those responsible for apoptosis induction and cell cycle arrest.[1]
Some sesquiterpenoids have even progressed to clinical trials, underscoring their therapeutic
potential.[1] The structural features of Epoxyparvinolide suggest it may share these
anticancer activities.

Anti-Inflammatory Effects: Sesquiterpenes are also potent inhibitors and modulators of
inflammatory responses.[2] Their mechanisms of action often involve the targeting of specific
components of inflammatory signaling cascades, such as the nuclear factor-kappaB (NF-kB)
pathway and the production of nitric oxide (NO).[2] Given the role of chronic inflammation in a
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multitude of diseases, the potential anti-inflammatory properties of Epoxyparvinolide warrant
further investigation.

Postulated Signaling Pathways

Based on the known mechanisms of action of related sesquiterpenoids, it is plausible that
Epoxyparvinolide modulates several key intracellular signaling pathways implicated in cancer
and inflammation. Understanding these potential molecular targets is crucial for designing
mechanistic studies and identifying potential biomarkers.
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Postulated signaling pathways modulated by Epoxyparvinolide.

Sesquiterpenoids have been demonstrated to influence a variety of signaling cascades critical
to cell survival, proliferation, and inflammation. These include:

o NF-kB Signaling: A key regulator of the inflammatory response. Inhibition of this pathway is a
common mechanism for the anti-inflammatory effects of natural products.[2]

o STATS3 Signaling: Aberrant STAT3 activation is a hallmark of many cancers and inflammatory
diseases. Modulation of this pathway by sesquiterpene lactones can overcome
chemotherapy resistance.[1]

o PI3K/AKt/mTOR Pathway: This pathway is central to cell growth, proliferation, and survival.
Its dysregulation is frequently observed in cancer.[1]

 MAPK/ERK Pathway: This cascade is involved in a wide range of cellular processes,
including proliferation, differentiation, and apoptosis.[1]

» Whnt/B-catenin Signaling: This pathway plays a crucial role in embryonic development and
tissue homeostasis, and its aberrant activation is linked to various cancers.[3]

Experimental Protocols: A General Framework

While specific experimental protocols for Epoxyparvinolide are not readily available, the
following outlines a general workflow for the isolation, characterization, and biological
evaluation of this and similar natural products.
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General workflow for natural product drug discovery.

1. Isolation and Purification:

o Extraction: Dried and powdered plant material (Pogostemon parviflorus) is subjected to
solvent extraction, typically with ethanol or ethyl acetate, to obtain a crude extract.
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o Fractionation: The crude extract is then fractionated using techniques like column
chromatography with a gradient of solvents to separate compounds based on polarity.

« Purification: Fractions showing promising activity are further purified using high-performance
liquid chromatography (HPLC) to isolate pure Epoxyparvinolide.

2. Structure Elucidation:

e The chemical structure of the isolated compound is confirmed using a combination of
spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS).

3. Biological Evaluation:

 In Vitro Assays: The purified Epoxyparvinolide would be screened in a panel of in vitro
assays to assess its biological activity. This could include antifungal assays against
pathogenic fungi, cytotoxicity assays against various cancer cell lines, and anti-inflammatory
assays measuring the inhibition of inflammatory mediators like NO and cytokines.

e Mechanism of Action Studies: To elucidate the molecular mechanism, techniques such as
Western blotting and quantitative polymerase chain reaction (QPCR) would be employed to
investigate the compound's effect on the key signaling pathways outlined above.

Conclusion and Future Directions

Epoxyparvinolide represents a promising starting point for drug discovery programs,
particularly in the areas of infectious diseases, oncology, and inflammatory disorders. While
direct experimental evidence for its biological activity is currently lacking, the well-established
pharmacological profile of sesquiterpenoids and the bioactivity of its source plant provide a
strong rationale for further investigation. Future research should focus on the total synthesis of
Epoxyparvinolide to ensure a sustainable supply for detailed biological evaluation, followed
by in-depth mechanistic studies to identify its molecular targets and signaling pathways. Such
efforts will be crucial in unlocking the full therapeutic potential of this intriguing natural product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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